Cas no 1170585-02-0 (4-(1H-imidazol-1-yl)-2-methyl-6-[4-(naphthalene-1-carbonyl)piperazin-1-yl]pyrimidine)

4-(1H-imidazol-1-yl)-2-methyl-6-[4-(naphthalene-1-carbonyl)piperazin-1-yl]pyrimidine structure
1170585-02-0 structure
Product name:4-(1H-imidazol-1-yl)-2-methyl-6-[4-(naphthalene-1-carbonyl)piperazin-1-yl]pyrimidine
CAS No:1170585-02-0
MF:C23H22N6O
MW:398.460383892059
CID:5887860
PubChem ID:44072249

4-(1H-imidazol-1-yl)-2-methyl-6-[4-(naphthalene-1-carbonyl)piperazin-1-yl]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • [4-(6-imidazol-1-yl-2-methylpyrimidin-4-yl)piperazin-1-yl]-naphthalen-1-ylmethanone
    • 4-(1H-imidazol-1-yl)-2-methyl-6-[4-(naphthalene-1-carbonyl)piperazin-1-yl]pyrimidine
    • F5607-0003
    • 1170585-02-0
    • AKOS024515454
    • (4-(6-(1H-imidazol-1-yl)-2-methylpyrimidin-4-yl)piperazin-1-yl)(naphthalen-1-yl)methanone
    • Inchi: 1S/C23H22N6O/c1-17-25-21(15-22(26-17)29-10-9-24-16-29)27-11-13-28(14-12-27)23(30)20-8-4-6-18-5-2-3-7-19(18)20/h2-10,15-16H,11-14H2,1H3
    • InChI Key: ZBIYGZMEBFFCQR-UHFFFAOYSA-N
    • SMILES: C(N1CCN(C2C=C(N3C=NC=C3)N=C(C)N=2)CC1)(C1=C2C(C=CC=C2)=CC=C1)=O

Computed Properties

  • Exact Mass: 398.186
  • Monoisotopic Mass: 398.186
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 3
  • Complexity: 594
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.2A^2
  • XLogP3: 3.3

4-(1H-imidazol-1-yl)-2-methyl-6-[4-(naphthalene-1-carbonyl)piperazin-1-yl]pyrimidine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5607-0003-10μmol
4-(1H-imidazol-1-yl)-2-methyl-6-[4-(naphthalene-1-carbonyl)piperazin-1-yl]pyrimidine
1170585-02-0
10μmol
$69.0 2023-09-09
Life Chemicals
F5607-0003-10mg
4-(1H-imidazol-1-yl)-2-methyl-6-[4-(naphthalene-1-carbonyl)piperazin-1-yl]pyrimidine
1170585-02-0
10mg
$79.0 2023-09-09
Life Chemicals
F5607-0003-20μmol
4-(1H-imidazol-1-yl)-2-methyl-6-[4-(naphthalene-1-carbonyl)piperazin-1-yl]pyrimidine
1170585-02-0
20μmol
$79.0 2023-09-09
Life Chemicals
F5607-0003-15mg
4-(1H-imidazol-1-yl)-2-methyl-6-[4-(naphthalene-1-carbonyl)piperazin-1-yl]pyrimidine
1170585-02-0
15mg
$89.0 2023-09-09
Life Chemicals
F5607-0003-3mg
4-(1H-imidazol-1-yl)-2-methyl-6-[4-(naphthalene-1-carbonyl)piperazin-1-yl]pyrimidine
1170585-02-0
3mg
$63.0 2023-09-09
Life Chemicals
F5607-0003-30mg
4-(1H-imidazol-1-yl)-2-methyl-6-[4-(naphthalene-1-carbonyl)piperazin-1-yl]pyrimidine
1170585-02-0
30mg
$119.0 2023-09-09
Life Chemicals
F5607-0003-5μmol
4-(1H-imidazol-1-yl)-2-methyl-6-[4-(naphthalene-1-carbonyl)piperazin-1-yl]pyrimidine
1170585-02-0
5μmol
$63.0 2023-09-09
Life Chemicals
F5607-0003-40mg
4-(1H-imidazol-1-yl)-2-methyl-6-[4-(naphthalene-1-carbonyl)piperazin-1-yl]pyrimidine
1170585-02-0
40mg
$140.0 2023-09-09
Life Chemicals
F5607-0003-50mg
4-(1H-imidazol-1-yl)-2-methyl-6-[4-(naphthalene-1-carbonyl)piperazin-1-yl]pyrimidine
1170585-02-0
50mg
$160.0 2023-09-09
Life Chemicals
F5607-0003-2mg
4-(1H-imidazol-1-yl)-2-methyl-6-[4-(naphthalene-1-carbonyl)piperazin-1-yl]pyrimidine
1170585-02-0
2mg
$59.0 2023-09-09

Additional information on 4-(1H-imidazol-1-yl)-2-methyl-6-[4-(naphthalene-1-carbonyl)piperazin-1-yl]pyrimidine

Comprehensive Overview of 4-(1H-imidazol-1-yl)-2-methyl-6-[4-(naphthalene-1-carbonyl)piperazin-1-yl]pyrimidine (CAS No. 1170585-02-0)

4-(1H-imidazol-1-yl)-2-methyl-6-[4-(naphthalene-1-carbonyl)piperazin-1-yl]pyrimidine (CAS No. 1170585-02-0) is a structurally complex heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule combines a pyrimidine core with imidazole and naphthalene moieties, linked via a piperazine bridge. Such a unique architecture makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and receptor modulation. Researchers are increasingly exploring its potential in kinase inhibition, a hot topic in oncology and inflammatory disease therapeutics.

The compound's CAS No. 1170585-02-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its imidazole ring is notable for mimicking histidine residues in biological systems, while the naphthalene group enhances lipophilicity, potentially improving membrane permeability—a key factor in drug bioavailability. Recent studies highlight its relevance in structure-activity relationship (SAR) analyses, a trending focus in AI-driven drug design. Computational tools like molecular docking often reference this compound to optimize small-molecule inhibitors.

In the context of user search trends, queries such as "pyrimidine-based kinase inhibitors" or "imidazole derivatives in drug discovery" align closely with this compound's applications. Its piperazine linker also ties into searches for "flexible spacers in medicinal chemistry," a niche yet growing area. The integration of naphthalene further connects to inquiries about "polycyclic aromatic hydrocarbons (PAHs) in pharmaceuticals," reflecting broader environmental and health discussions.

From a synthetic perspective, 4-(1H-imidazol-1-yl)-2-methyl-6-[4-(naphthalene-1-carbonyl)piperazin-1-yl]pyrimidine exemplifies modern multistep organic synthesis techniques. Its preparation typically involves amide coupling reactions and N-alkylation strategies, topics frequently searched by chemistry professionals. The compound's purity and stability are critical, driving interest in "HPLC methods for heterocyclic compounds"—a common technical query.

Beyond its chemical attributes, this compound intersects with personalized medicine trends, as researchers explore its selectivity profiles against specific protein targets. Discussions on drug repurposing—another high-traffic topic—often cite such molecules for their multifunctional potential. Notably, its imidazole fragment resonates with investigations into metal-chelating therapeutics, a subtopic in neurodegenerative disease research.

In summary, CAS No. 1170585-02-0 represents a convergence of cutting-edge chemical design and therapeutic innovation. Its multifaceted structure addresses pressing questions in drug development, while its nomenclature anchors it to actionable scientific literature. As computational chemistry and high-throughput screening advance, this compound is poised to remain a focal point in both academic and industrial research.

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